N-[1-[(4-bromophenyl)methyl]-1,2,4-triazol-3-yl]-3-cyclopentylpropanamide

• IUPAC Name: N-[1-[(4-bromophenyl)methyl]-1,2,4-triazol-3-yl]-3-cyclopentylpropanamide
• InChI: InChI=1S/C17H21BrN4O/c18-15-8-5-14(6-9-15)11-22-12-19-17(21-22)20-16(23)10-7-13-3-1-2-4-13/h5-6,8-9,12-13H,1-4,7,10-11H2,(H,20,21,23)
• InChI Key: YCOXXSQBHMMOBT-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)CCC(=O)NC2=NN(C=N2)CC3=CC=C(C=C3)Br
• Molecular Formula: C17H21BrN4O
• Molecular Weight: 377.3 g/mol

Description

N-[1-[(4-bromophenyl)methyl]-1,2,4-triazol-3-yl]-3-cyclopentylpropanamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields such as medicinal chemistry, pharmacology, and drug development. This compound is also known as BCTC, and it belongs to the class of transient receptor potential (TRP) channel antagonists. TRP channels are involved in various physiological processes, including pain perception, temperature regulation, and sensory transduction.

Mechanism of Action

The mechanism of action of N-[1-[(4-bromophenyl)methyl]-1,2,4-triazol-3-yl]-3-cyclopentylpropanamide involves the inhibition of TRPA1 and TRPV1 channels. These channels are involved in the sensation of pain, and their inhibition by BCTC leads to a decrease in pain perception. BCTC binds to a specific site on these channels and blocks their activity, thereby reducing the sensation of pain.
Biochemical and Physiological Effects:
N-[1-[(4-bromophenyl)methyl]-1,2,4-triazol-3-yl]-3-cyclopentylpropanamide has been shown to have potent analgesic effects in various animal models of pain. It has also been shown to reduce inflammation and hyperalgesia, which are associated with various pain conditions. BCTC has been shown to be well-tolerated in animal studies, with no significant adverse effects reported.

Advantages and Limitations for Lab Experiments

The main advantage of using N-[1-[(4-bromophenyl)methyl]-1,2,4-triazol-3-yl]-3-cyclopentylpropanamide in lab experiments is its potent and selective inhibition of TRPA1 and TRPV1 channels. This allows for the precise modulation of pain perception and other physiological processes that are regulated by these channels. However, one limitation of using BCTC is its relatively low solubility in water, which can make it challenging to administer in certain experimental conditions.

Future Directions

There are several future directions for the research on N-[1-[(4-bromophenyl)methyl]-1,2,4-triazol-3-yl]-3-cyclopentylpropanamide. One potential direction is the development of more potent and selective TRP channel antagonists that can be used for pain management. Another direction is the investigation of the role of TRP channels in other physiological processes, such as thermoregulation and sensory transduction. Additionally, the development of novel drug delivery systems for BCTC could improve its solubility and bioavailability, thereby enhancing its therapeutic potential.
In conclusion, N-[1-[(4-bromophenyl)methyl]-1,2,4-triazol-3-yl]-3-cyclopentylpropanamide is a promising compound that has potential applications in pain management and other fields. Its potent and selective inhibition of TRPA1 and TRPV1 channels makes it a valuable tool for the investigation of these channels' role in physiological processes. Further research is needed to fully understand the potential of this compound and develop more effective therapies for pain management.

Synthesis Methods

The synthesis of N-[1-[(4-bromophenyl)methyl]-1,2,4-triazol-3-yl]-3-cyclopentylpropanamide involves several steps. The first step is the synthesis of 4-bromobenzylamine, which is then reacted with 1,2,4-triazole-3-carboxylic acid to form 1-[(4-bromophenyl)methyl]-1,2,4-triazole-3-carboxylic acid. This compound is then converted to the corresponding acid chloride, which is then reacted with 3-cyclopentylpropylamine to obtain the final product.

Scientific Research Applications

N-[1-[(4-bromophenyl)methyl]-1,2,4-triazol-3-yl]-3-cyclopentylpropanamide has been extensively studied for its potential applications in pain management. It has been shown to be a potent antagonist of TRPA1 and TRPV1 channels, which are involved in pain perception. TRPA1 and TRPV1 channels are activated by various stimuli, including heat, cold, and chemicals, and their activation leads to the sensation of pain. Therefore, the inhibition of these channels by BCTC could be a promising approach for pain management.